Cas no 2228608-74-8 (5-(1-amino-2,2-difluoroethyl)thiophene-2-carbonitrile)

• Product Name: 5-(1-amino-2,2-difluoroethyl)thiophene-2-carbonitrile
• CAS No: 2228608-74-8
• MF: C₇H₆F₂N₂S
• MW: 188.197746753693
• CID: 6233511
• PubChem ID: 165631615
• Update Time: 2025-10-05

5-(1-amino-2,2-difluoroethyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(1-amino-2,2-difluoroethyl)thiophene-2-carbonitrile
• EN300-1954892
• 2228608-74-8

• Inchi： 1S/C7H6F2N2S/c8-7(9)6(11)5-2-1-4(3-10)12-5/h1-2,6-7H,11H2
• InChI Key： RITFHEKVXKVSCP-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C(C(F)F)N

Computed Properties

• Exact Mass: 188.02197570g/mol
• Monoisotopic Mass: 188.02197570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78Ų

Additional information on 5-(1-amino-2,2-difluoroethyl)thiophene-2-carbonitrile

5-(1-Amino-2,2-difluoroethyl)thiophene-2-carbonitrile: A Versatile Building Block in Modern Organic Synthesis

The compound 5-(1-amino-2,2-difluoroethyl)thiophene-2-carbonitrile (CAS No. 2228608-74-8) has emerged as a valuable intermediate in pharmaceutical and materials science research. This thiophene-based derivative combines several functional groups - an amino group, difluoroethyl moiety, and cyano group - making it particularly useful for constructing complex molecular architectures. The presence of both electron-withdrawing (cyano) and electron-donating (amino) groups on the thiophene ring creates interesting electronic properties that researchers are exploring for various applications.

Recent literature highlights the growing importance of fluorinated thiophene compounds in drug discovery programs. The difluoroethylamine segment in 5-(1-amino-2,2-difluoroethyl)thiophene-2-carbonitrile is particularly noteworthy, as fluorinated groups are known to improve metabolic stability and membrane permeability of drug candidates. Pharmaceutical researchers frequently search for information about "fluorinated heterocyclic building blocks" and "amino-substituted thiophene derivatives," reflecting the current demand for such specialized intermediates.

The synthetic versatility of 5-(1-amino-2,2-difluoroethyl)thiophene-2-carbonitrile makes it valuable for creating small molecule libraries in medicinal chemistry. Its cyano group can participate in various transformations, including reduction to primary amines or conversion to tetrazoles, while the amino group serves as an excellent handle for further derivatization. These properties explain why searches for "multifunctional thiophene intermediates" and "click chemistry compatible building blocks" often lead to compounds with similar structural features.

In materials science, the thiophene-carbonitrile core of this compound shows promise for developing organic electronic materials. Researchers investigating "conjugated molecules for OLEDs" or "organic semiconductors" might find this compound interesting due to its potential for π-electron delocalization. The difluoroethyl substitution could influence the material's packing behavior and electronic properties, making it a candidate for exploratory studies in this rapidly evolving field.

The stability and handling characteristics of 5-(1-amino-2,2-difluoroethyl)thiophene-2-carbonitrile make it suitable for various experimental conditions. Unlike some highly reactive intermediates, this compound offers reasonable stability while maintaining sufficient reactivity for diverse transformations. This balance explains the growing interest in "stable yet reactive heterocyclic intermediates" among synthetic chemists working on complex molecule construction.

Analytical characterization of 5-(1-amino-2,2-difluoroethyl)thiophene-2-carbonitrile typically involves standard techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the difluoro moiety), mass spectrometry, and HPLC purity analysis. Researchers often search for "characterization of fluorinated heterocycles" and "analytical methods for amino nitriles," reflecting the need for reliable protocols to confirm the identity and purity of such specialized building blocks.

The commercial availability of 5-(1-amino-2,2-difluoroethyl)thiophene-2-carbonitrile has increased in recent years, responding to growing demand from both academic and industrial research groups. Suppliers often list it among "specialty fluorinated building blocks" or "pharmaceutical intermediates," categories that have seen significant expansion as drug discovery programs increasingly incorporate fluorinated motifs. Current market trends show particular interest in compounds that combine heterocyclic scaffolds with fluorine atoms and versatile functional groups.

Future research directions for 5-(1-amino-2,2-difluoroethyl)thiophene-2-carbonitrile may explore its potential in asymmetric synthesis, given the presence of the chiral center at the amino-bearing carbon. The development of enantioselective transformations using this building block could open new possibilities in medicinal chemistry. Such applications align with current searches for "chiral fluorinated synthons" and "stereoselective heterocycle synthesis," indicating areas of active investigation in synthetic methodology development.

Environmental and safety considerations for handling 5-(1-amino-2,2-difluoroethyl)thiophene-2-carbonitrile follow standard laboratory protocols for amino nitrile compounds. While not classified as highly hazardous, proper precautions should be taken when working with this material, as with any laboratory chemical. Researchers often seek information about "safe handling of fluorinated compounds" and "stability of amino nitriles," reflecting the importance of safety in chemical research.

The unique combination of structural features in 5-(1-amino-2,2-difluoroethyl)thiophene-2-carbonitrile ensures its continued relevance in chemical research. As synthetic methods advance and new applications emerge for fluorinated heterocycles, this compound will likely maintain its position as a valuable tool for researchers exploring the intersection of fluorine chemistry, heterocyclic synthesis, and functional material development. Its multifaceted nature addresses several current research trends, from the design of bioactive molecules to the creation of advanced organic materials.